Cas no 133747-58-7 (Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate)
Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate
- SCHEMBL9031939
- AKOS002391305
- Methyl5-oxo-1-(p-tolyl)pyrrolidine-3-carboxylate
- Methyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate #
- SMR000284101
- 133747-58-7
- Methyl 5-oxo-1-(p-tolyl)pyrrolidine-3-carboxylate
- HMS2610L03
- CHEMBL1611894
- Z25242974
- BS-27309
- F6782-4266
- Methyl 1-(4-tolyl)-5-oxo-3-pyrrolidinecarboxylate
- AKOS016342282
- Methyl 5-oxo-1-(p-tolyl)-3-pyrrolidinecarboxylate
- CS-0207300
- MLS000687114
- STK056744
-
- Inchi: 1S/C13H15NO3/c1-9-3-5-11(6-4-9)14-8-10(7-12(14)15)13(16)17-2/h3-6,10H,7-8H2,1-2H3
- InChI Key: TVSDUAUFGOYHLR-UHFFFAOYSA-N
- SMILES: O=C1CC(C(=O)OC)CN1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 233.10519334g/mol
- Monoisotopic Mass: 233.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 434.1±45.0 °C at 760 mmHg
- Flash Point: 216.3±28.7 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M339838-50mg |
Methyl 1-(4-Methylphenyl)-5-oxopyrrolidine-3-carboxylate |
133747-58-7 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M339838-100mg |
Methyl 1-(4-Methylphenyl)-5-oxopyrrolidine-3-carboxylate |
133747-58-7 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M339838-500mg |
Methyl 1-(4-Methylphenyl)-5-oxopyrrolidine-3-carboxylate |
133747-58-7 | 500mg |
$ 115.00 | 2022-06-03 | ||
| Life Chemicals | F6782-4266-2μmol |
methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate |
133747-58-7 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6782-4266-5μmol |
methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate |
133747-58-7 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6782-4266-10μmol |
methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate |
133747-58-7 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6782-4266-20μmol |
methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate |
133747-58-7 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6782-4266-1mg |
methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate |
133747-58-7 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6782-4266-2mg |
methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate |
133747-58-7 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6782-4266-3mg |
methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate |
133747-58-7 | 3mg |
$63.0 | 2023-09-07 |
Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate
Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate: A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS no. 133747-58-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications as an intermediate in the synthesis of bioactive molecules. This compound, characterized by its pyrrolidine core and aromatic substituents, plays a pivotal role in the development of novel therapeutic agents targeting various physiological pathways.
The structural motif of Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate incorporates a pyrrolidine ring, which is a common scaffold in many pharmacologically active compounds. The presence of a carbonyl group at the 5-position and a carboxylate ester at the 3-position enhances its reactivity, making it an invaluable building block for medicinal chemists. The 4-methylphenyl substituent not only contributes to the compound's solubility and stability but also influences its electronic properties, thereby affecting its interactions with biological targets.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate enzyme activity through precise targeting of their active sites. Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate has emerged as a crucial intermediate in the synthesis of such inhibitors. For instance, it has been utilized in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The pyrrolidine core mimics key structural features of natural substrates, allowing for high-affinity binding to enzyme active sites.
The compound's utility extends beyond kinase inhibition. It has been employed in the synthesis of G protein-coupled receptor (GPCR) modulators, which are involved in a wide range of physiological processes, including neurotransmission and hormone signaling. The aromatic ring system and the oxygen-containing heterocycle contribute to favorable pharmacokinetic properties, such as improved bioavailability and reduced metabolic clearance. These attributes make Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate an attractive candidate for further derivatization to produce lead compounds with enhanced therapeutic efficacy.
Advances in computational chemistry have further enhanced the strategic use of this intermediate. Molecular modeling studies have revealed that the compound's binding mode to various biological targets can be fine-tuned by modifying specific functional groups. This has led to the development of libraries of derivatives with optimized pharmacological profiles. For instance, computational screening has identified novel analogs of Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate that exhibit improved selectivity and potency against specific enzymes.
The synthesis of Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate involves multi-step organic transformations that highlight modern synthetic methodologies. Recent innovations in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure forms of this compound, which is essential for developing chiral drugs with minimal side effects. The use of transition metal catalysts has streamlined key reactions, such as cyclization and esterification, leading to higher yields and cleaner reaction profiles.
In addition to its role in drug discovery, Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate has found applications in materials science and agrochemical research. Its unique structural features make it a valuable precursor for designing novel polymers with specific properties, such as biodegradability and mechanical strength. Furthermore, derivatives of this compound have shown promise as herbicides and fungicides due to their ability to interact with biological targets in plants.
The future prospects for Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate are vast and multifaceted. Ongoing research aims to explore new synthetic routes that reduce environmental impact while improving scalability. Additionally, there is growing interest in leveraging biocatalysis for the production of this intermediate, which could offer sustainable alternatives to traditional chemical synthesis methods.
In conclusion, Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate (CAS no. 133747-58-7) represents a cornerstone in modern pharmaceutical chemistry. Its versatile applications as an intermediate for synthesizing bioactive molecules underscore its importance in drug discovery and development. With continued advancements in synthetic methodologies and computational chemistry, this compound is poised to play an even more significant role in addressing unmet medical needs.
133747-58-7 (Methyl 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)